Cas no 2034227-92-2 (1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 2034227-92-2
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5348062
• Update Time: 2025-06-11

1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxoindolin-5-yl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 1-(oxan-4-yl)-3-(2-oxo-1,3-dihydroindol-5-yl)urea
• 1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea

• Inchi： 1S/C14H17N3O3/c18-13-8-9-7-11(1-2-12(9)17-13)16-14(19)15-10-3-5-20-6-4-10/h1-2,7,10H,3-6,8H2,(H,17,18)(H2,15,16,19)
• InChI Key： JPQPLRXJAHTREN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(NC1C=CC2=C(C=1)CC(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5

Additional information on 1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea

1-(Oxan-4-yl)-3-(2-Oxo-2,3-Dihydro-1H-Indol-5-Yl)Urea: A Comprehensive Overview

1-(Oxan-4-yl)-3-(2-Oxo-2,3-dihydro-1H-indol-5-yl)urea is a compound with the CAS registry number 2034227-92-2, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a urea backbone, with one substituent being an oxane (tetrahydropyran) ring at the 4-position and the other substituent being a dihydroindole moiety at the 5-position. This combination of functional groups makes it a versatile compound for exploring various biological activities.

The synthesis of 1-(oxan-4-yl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea involves a multi-step process that typically begins with the preparation of the dihydroindole derivative. Recent advancements in asymmetric synthesis have enabled the construction of this moiety with high enantioselectivity, which is crucial for exploring its stereochemical effects on biological activity. The oxane ring is introduced via a nucleophilic substitution reaction, ensuring the stability and solubility of the final product. These synthetic strategies have been optimized to improve yield and purity, making this compound more accessible for research purposes.

Recent studies have highlighted the potential of 1-(oxan-4-yl)-3-(2-Oxo...urea as a modulator of key biological targets. For instance, research published in *Nature Communications* demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The dihydroindole moiety is known to exhibit aromaticity and hydrogen bonding capabilities, which are critical for molecular recognition and binding affinity. Meanwhile, the oxane ring contributes to the molecule's lipophilicity, enhancing its bioavailability when administered systemically.

In addition to its pharmacological applications, 1-(oxan...urea has also been explored in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been leveraged in the development of stimuli-responsive materials. A study in *Advanced Materials* showcased its use as a building block for self-healing polymers, where its urea functionality played a pivotal role in dynamic covalent bonding networks.

From an analytical standpoint, 1-(oxan...urea has been thoroughly characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions, which are essential for understanding its physical and chemical properties. The compound's stability under various conditions has also been evaluated, confirming its suitability for long-term storage and use in diverse experimental setups.

Looking ahead, 1-(oxan...urea holds promise as a lead compound for drug discovery programs targeting neurodegenerative diseases and inflammatory conditions. Its structural flexibility allows for further modification to enhance potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

In conclusion, 1-(oxan...urea (CAS No: 2034227999) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups, coupled with recent advances in synthetic methodology and biological characterization, positions it as a valuable tool for researchers in academia and industry alike.